Cas no 37626-98-5 (4-Amino-5-chloro-2-methyl-3-oxo-2H-pyridazine)
37626-98-5 structure
Product Name:4-Amino-5-chloro-2-methyl-3-oxo-2H-pyridazine
CAS No:37626-98-5
MF:C5H6ClN3O
MW:159.573639392853
CID:2938589
Update Time:2023-08-10
4-Amino-5-chloro-2-methyl-3-oxo-2H-pyridazine Chemical and Physical Properties
Names and Identifiers
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- 4-Amino-5-chloro-2-methyl-3-oxo-2H-pyridazine
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- Inchi: 1S/C5H6ClN3O/c1-9-5(10)4(7)3(6)2-8-9/h2H,7H2,1H3
- InChI Key: MIUZAYWFJNXFNQ-UHFFFAOYSA-N
- SMILES: ClC1C=NN(C)C(C=1N)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 233
- XLogP3: -0.2
- Topological Polar Surface Area: 58.7
4-Amino-5-chloro-2-methyl-3-oxo-2H-pyridazine Related Literature
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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